4-{3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-4-oxo-1-phenylbutan-1-one

• IUPAC Name: 1-[3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidin-1-yl]-4-phenylbutane-1,4-dione
• InChI: InChI=1S/C23H29N3O2/c27-21(19-8-2-1-3-9-19)11-12-22(28)25-14-5-10-20(17-25)23-24-13-15-26(23)16-18-6-4-7-18/h1-3,8-9,13,15,18,20H,4-7,10-12,14,16-17H2
• InChI Key: QDVOKLUWMIAIOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2C=CN=C2C3CCCN(C3)C(=O)CCC(=O)C4=CC=CC=C4
• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 4-{3-[1-(Cyclobutylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-4-oxo-1-phenylbutan-1-one involves multi-step processes including cyclo condensation and Mannich reactions, which are key in forming the imidazole and piperidine derivatives that serve as the core structure of these compounds. For example, the synthesis of 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives involves cyclo condensation of diacetyl, aromatic aldehyde, 2-(piperazin-1-yl)ethanamine, and ammonium acetate, using SO4²⁻/Y2O3 as a catalyst in ethanol (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its biological target. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.